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Compound of Interest

Compound Name: RS-93522

Cat. No.: B1680139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RS-93522 is a dihydropyridine derivative that exhibits a dual mechanism of action, functioning

as both a calcium channel antagonist and a phosphodiesterase (PDE) inhibitor.[1] Initially

developed by Roche Bioscience for the treatment of hypertension, its development was

discontinued.[2] Despite its discontinued status, the compound's distinct pharmacological

profile makes it a subject of interest for in vitro studies, particularly in the context of high-

throughput screening (HTS) for novel modulators of calcium channels and

phosphodiesterases. These application notes provide detailed protocols for representative HTS

assays relevant to the activities of RS-93522.

Data Presentation
The following table summarizes the quantitative data reported for RS-93522's biological

activities.
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Target/Assay
Cell
Type/System

Parameter Value Reference

Calcium Channel

Blockade

Cultured

Vascular Smooth

Muscle Cells

IC50 (45Ca

uptake)
10 nM [1]

Negative

Inotropic Effect

Cultured Chick

Embryo

Ventricular Cells

IC50 (Amplitude

of contraction)
79 nM [1]

Phosphodiestera

se Inhibition

Myocardial

Homogenates
IC50 16 µM [1]

Signaling Pathways
The dual activities of RS-93522 impact two distinct signaling pathways: the calcium signaling

pathway and the cyclic adenosine monophosphate (cAMP) signaling pathway.
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Caption: Signaling pathway of RS-93522 as a calcium channel blocker.

Phosphodiesterase Inhibition by RS-93522
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

